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Compound of Interest

Compound Name: 2-Nitrophenylpyruvic acid

Cat. No.: B1203231

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential safety protocols for
handling and storing 2-Nitrophenylpyruvic acid (CAS No. 5461-32-5). Adherence to these
guidelines is crucial to ensure a safe laboratory environment and to maintain the integrity of this
versatile compound, which is widely utilized in pharmaceutical development, biochemical
research, and analytical chemistry.[1]

Compound Identification and Properties

2-Nitrophenylpyruvic acid is an aromatic compound with a nitro group that enhances its
reactivity, making it a valuable intermediate in various chemical syntheses.[1]
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Property Value Reference
CAS Number 5461-32-5 [1112]

EC Number 226-746-9 [2]
Molecular Formula CoH7NOs [11[3]
Molecular Weight 209.16 g/mol [11121[3]
Appearance Light yellow powder [1]

Melting Point 119-120 °C [21[41[5]
Boiling Point 379.7£25.0 °C (Predicted) [5]

Density 1.469+0.06 g/cm3 (Predicted) [5]

Hazard Identification and Personal Protective
Equipment (PPE)

While a comprehensive safety data sheet (SDS) with specific hazard statements for 2-
Nitrophenylpyruvic acid is not readily available, general precautions for handling fine
chemical powders should be strictly followed. The recommended personal protective
equipment is outlined below.

PPE Category Recommended Equipment

Eye Protection Eyeshields / Safety Goggles

Hand Protection Chemical-resistant gloves

Respiratory Protection Type N95 (US) or equivalent respirator

This information is based on general recommendations for similar chemical compounds.[2]
Always consult a complete and specific Safety Data Sheet (SDS) before handling.

Safe Handling Procedures
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A systematic approach to handling 2-Nitrophenylpyruvic acid is essential to minimize
exposure and prevent contamination. The following workflow outlines the key steps for safe
handling.
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A generalized workflow for the safe handling of 2-Nitrophenylpyruvic acid.

Storage and Incompatibility

Proper storage of 2-Nitrophenylpyruvic acid is critical for maintaining its stability and
preventing hazardous reactions.

Storage Conditions:

o Store at room temperature or ambient conditions.[1][6]

» Keep containers tightly closed in a dry, cool, and well-ventilated place.
e The storage class is 13 - Non-Combustible Solids.[2]

Incompatible Materials: To prevent potentially hazardous reactions, 2-Nitrophenylpyruvic acid
should be stored separately from the following classes of chemicals:

Strong oxidizing agents

Strong acids

Strong bases

Lead
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The following diagram illustrates the logical relationships for the storage and segregation of 2-
Nitrophenylpyruvic acid.
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Storage guidelines and chemical incompatibilities for 2-Nitrophenylpyruvic acid.

First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

Inhalation - ) ) )
difficult, give oxygen. Seek medical attention.

Remove contaminated clothing. Wash skin

Skin Contact )
thoroughly with soap and water.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion . _ . _
water. Seek immediate medical attention.

This information is based on general first aid procedures for chemical exposure. Always refer to
a substance-specific SDS for detailed first aid measures.
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Accidental Release and Disposal

In the case of a spill, ensure the area is well-ventilated and wear appropriate PPE. Sweep up
the spilled solid material, avoiding dust generation, and place it in a suitable, closed container
for disposal.

Disposal of 2-Nitrophenylpyruvic acid and its containers must be in accordance with local,
state, and federal regulations. Do not allow the chemical to enter drains or waterways.

Disclaimer: This guide is intended for informational purposes only and is based on publicly
available data. It is not a substitute for a comprehensive Safety Data Sheet (SDS). All
laboratory personnel should be thoroughly trained and consult the specific SDS for 2-
Nitrophenylpyruvic acid before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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